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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established analytical methods

for the quantitative determination of chloropicrin in air samples. The protocols detailed below

are based on methodologies validated by regulatory agencies such as the U.S. Environmental

Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA),

ensuring robust and reliable results.

Introduction
Chloropicrin (trichloronitromethane) is a chemical compound used as a broad-spectrum

antimicrobial, fungicide, herbicide, insecticide, and nematicide.[1][2] Due to its volatility and

toxicity, monitoring its concentration in the air is crucial for assessing workplace exposure and

environmental contamination.[3] The methods outlined herein primarily involve the collection of

air samples using solid sorbent tubes followed by solvent desorption and analysis by gas

chromatography.

Analytical Methods Overview
The most common approach for determining chloropicrin in air samples involves trapping the

analyte on a solid sorbent, followed by solvent extraction and analysis using gas

chromatography with a sensitive detector.
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Sampling: Air is drawn through a sorbent tube containing a material like Amberlite XAD-4

resin, which effectively traps the chloropicrin.[4][5][6][7]

Desorption: The trapped chloropicrin is then extracted from the sorbent using a suitable

solvent, typically ethyl acetate or methylene chloride.[4][5][6][7]

Analysis: The extract is analyzed by gas chromatography (GC). Common detectors include

the Electron Capture Detector (ECD), which is highly sensitive to halogenated compounds

like chloropicrin, and Mass Spectrometry (MS or MS/MS) for definitive identification and

quantification.[4][5][6][7][8]

Quantitative Data Summary
The following tables summarize key quantitative parameters for the analytical methods

described.

Table 1: Method Performance Characteristics

Parameter Method Value Reference

Limit of Quantitation

(LOQ)
GC-MS/MS 0.1 µg/m³ [8][9]

Reporting Limit GC/MS 0.025 µg per sample [5]

Detection Limit GC-µECD 0.003 µg/mL [10]

Minimum Detectable

Concentration
GC-µECD

0.005 mg/m³ (for a 3.0

L sample)
[10]

Recovery Rate GC-µECD 98.9% - 103.2% [10]

Sampling Efficiency GC-µECD 98.6% [10]

Table 2: Sampling and Desorption Parameters
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Parameter
OSHA Method
PV2103

EPA Method CARB SOP

Sorbent XAD-4
XAD-4

(1400mg/250mg)
XAD-4 (600 mg)

Sampling Rate 0.1 - 0.2 L/min ~100 mL/min Not Specified

Air Volume 5 L ~0.3 m³ (for 48h) Not Specified

Desorption Solvent Ethyl acetate Chilled ethyl acetate
Pesticide grade ethyl

acetate

Desorption Volume 1 mL
10 mL (front), 5 mL

(back)
4.0 mL

Desorption Time
30 minutes with

shaking

~1 hour on wrist

action shaker
1 hour sonication

Experimental Protocols
Protocol 1: Air Sampling using XAD-4 Sorbent Tubes
(Based on OSHA Method PV2103)
Objective: To collect chloropicrin from the air onto a solid sorbent for subsequent analysis.

Materials:

XAD-4 sorbent tubes (two in series)

Personal sampling pump calibrated to 0.1 L/min

Flexible tubing

Tube holder

Plastic caps

OSHA Form-21 sealing tape or opaque tape
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Procedure:

Immediately before sampling, break the ends of the two XAD-4 sorbent tubes.

Connect the two tubes in series using a small piece of tubing. The smaller section of each

tube should be oriented towards the pump.

Connect the series of tubes to the sampling pump with flexible tubing.

Position the tubes in a vertical orientation in the breathing zone of the worker or the area to

be sampled to avoid channeling.

Ensure that the air being sampled does not pass through any hose or tubing before entering

the sorbent tubes.

Turn on the sampling pump and sample for a known period to obtain a total air volume of

approximately 5 liters.

After sampling, turn off the pump and immediately separate and seal the tubes with plastic

caps.

Seal each sample lengthwise with OSHA Form-21 sealing tape or another opaque tape to

protect the samples from light, as chloropicrin is light-sensitive.[6]

Record the sampling details (sample ID, date, volume of air sampled, temperature, and

humidity).

Transport the samples to the laboratory for analysis.

Protocol 2: Sample Preparation and Analysis by GC-ECD
(Based on OSHA Method PV2103)
Objective: To desorb chloropicrin from the XAD-4 sorbent and quantify it using Gas

Chromatography with an Electron Capture Detector.

Materials:

2-mL vials with Teflon-lined caps
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Ethyl acetate (pesticide grade)

Desorbing solution (Ethyl acetate, or ethyl acetate with an internal standard if methylene

chloride is not present in the workplace)

Pipettes

Gas chromatograph equipped with an electron capture detector (GC-ECD)

Appropriate GC column (e.g., DB-624)

Procedure:

Desorption:

Carefully open each XAD-4 sorbent tube.

Transfer the front and back sections of each tube into separate 2-mL vials.

Add 1 mL of the desorbing solution to each vial.

Immediately seal the vials and shake them occasionally for 30 minutes to allow for

complete desorption.

Standard Preparation:

Prepare a stock standard solution of chloropicrin in the desorbing solution.

Prepare a series of working standards by diluting the stock solution to cover the expected

concentration range of the samples.

GC-ECD Analysis:

Set up the GC-ECD with the appropriate analytical parameters (e.g., column temperature

program, injector temperature, detector temperature).

Inject a known volume of the sample extracts and standards into the GC.
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Identify and quantify the chloropicrin peak in the samples by comparing its retention time

and peak area to those of the standards.

Calculations:

Calculate the concentration of chloropicrin in the air sample using the following formula:

Concentration (mg/m³) = (Mass of chloropicrin in µg) / (Volume of air sampled in L)

Visualizations
The following diagrams illustrate the key workflows for the analytical determination of

chloropicrin in air samples.
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Caption: Experimental workflow for chloropicrin analysis in air.
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Caption: Logical relationship of analytical steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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